Cas no 869073-86-9 (N-(3-chlorophenyl)-2-({3-methyl-4-oxo-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-7-yl}sulfanyl)acetamide)

• Product Name: N-(3-chlorophenyl)-2-({3-methyl-4-oxo-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-7-yl}sulfanyl)acetamide
• CAS No: 869073-86-9
• MF: C₁₃H₁₀ClN₅O₂S₂
• MW: 367.833797931671
• CID: 6187806
• PubChem ID: 7197229
• Update Time: 2025-10-23

N-(3-chlorophenyl)-2-({3-methyl-4-oxo-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-7-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-({3-methyl-4-oxo-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-7-yl}sulfanyl)acetamide
• AKOS024614615
• SR-01000017378-1
• CHEMBL1587059
• HMS2737M16
• SR-01000017378
• MLS000624396
• SMR000323699
• 869073-86-9
• F1853-0038
• DTXSID901324424
• N-(3-chlorophenyl)-2-({3-methyl-4-oxo-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-7-yl}sulfanyl)acetamide
• N-(3-chlorophenyl)-2-((3-methyl-4-oxo-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-7-yl)thio)acetamide
• N-(3-chlorophenyl)-2-[(3-methyl-4-oxo-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-7-yl)sulfanyl]acetamide

• Inchi： 1S/C13H10ClN5O2S2/c1-7-11(21)19-12(17-16-7)23-13(18-19)22-6-10(20)15-9-4-2-3-8(14)5-9/h2-5H,6H2,1H3,(H,15,20)
• InChI Key： YZIHDPHEBUHNNO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(CSC1=NN2C(C(C)=NN=C2S1)=O)=O

Computed Properties

• Exact Mass: 366.9964446g/mol
• Monoisotopic Mass: 366.9964446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 137Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-chlorophenyl)-2-({3-methyl-4-oxo-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-7-yl}sulfanyl)acetamide

Introduction to N-(3-chlorophenyl)-2-({3-methyl-4-oxo-4H-1,3,4thiadiazolo[2,3-c]triazin-7-yl}sulfanyl)acetamide (CAS No. 869073-86-9)

N-(3-chlorophenyl)-2-({3-methyl-4-oxo-4H-1,3,4thiadiazolo[2,3-c]triazin-7-yl}sulfanyl)acetamide

This compound, identified by its CAS number 869073-86-9, represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular structure, featuring a combination of heterocyclic rings and functional groups, makes it a promising candidate for various biological and chemical applications. The presence of a 3-chlorophenyl moiety and a complex thiadiazole-triazine scaffold suggests potential interactions with biological targets, making it an attractive subject for further research.

The compound's structure is characterized by a central acetamide group linked to a sulfanyl-substituted triazinone ring, which is further connected to a thiadiazole moiety. This intricate arrangement of heterocycles not only contributes to its distinct chemical properties but also opens up possibilities for diverse pharmacological activities. The 3-methyl-4-oxo-4H-1,3,4thiadiazolo[2,3-c]triazin-7-yl portion of the molecule is particularly noteworthy, as it has been implicated in various biological processes due to its ability to interact with enzymes and receptors.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and other diseases. The unique structure of N-(3-chlorophenyl)-2-({3-methyl-4-oxo-4H-1,3,4thiadiazolo[2,3-c]triazin-7-yl}sulfanyl)acetamide positions it as a potential lead compound for such therapeutic applications. Researchers have been exploring its interactions with various enzymes and receptors to identify possible mechanisms of action.

One of the most intriguing aspects of this compound is its potential as an anti-inflammatory agent. Studies have shown that the sulfanyl group can interact with inflammatory pathways, leading to reduced cytokine production and decreased inflammation. Additionally, the presence of the 3-chlorophenyl moiety may enhance binding affinity to specific targets, improving the compound's efficacy.

The thiadiazole-triazine scaffold has also been studied for its antimicrobial properties. Research indicates that this structural motif can disrupt bacterial cell membranes and inhibit essential metabolic pathways. This makes N-(3-chlorophenyl)-2-({3-methyl-4-oxo-4H-1,3,4thiadiazolo[2,3-c]triazin-7-yl}sulfanyl)acetamide a promising candidate for developing new antibiotics or antifungal agents.

In vitro studies have begun to uncover the compound's potential in cancer therapy. The ability of the sulfanyl group to modulate signaling pathways associated with cell proliferation and apoptosis suggests that it may have chemotherapeutic properties. Furthermore, the complex heterocyclic structure may allow for selective targeting of cancer cells while minimizing side effects on healthy tissue.

The synthesis of N-(3-chlorophenyl)-2-({3-methyl-4-oxo-4H-1,3,4thiadiazolo[2,3-c]triazin-7-y1}^{)sulfanyl)acetamide involves multiple steps that require precise control over reaction conditions. The introduction of the sulfanyl group at the triazinone ring is particularly critical and has been optimized to maximize yield and purity. Advanced synthetic techniques have been employed to ensure the structural integrity of the molecule throughout the synthesis process.}

The compound's stability under various conditions has also been thoroughly evaluated. Studies have demonstrated that it remains stable under standard storage conditions but may degrade when exposed to extreme temperatures or light. This information is crucial for ensuring its long-term viability in both research and industrial settings.

In conclusion, N-(3-chlorophenyl)-2-{(^{<0xE1><0xB5><0xA8><0xE1><0xB5><0xA8><0xE1><0xB5><0xA8>}}sulfanyl)acetamide (CAS No. 869073-86-9) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structure and functional groups make it an attractive candidate for further research in anti-inflammatory therapy、antimicrobial agents、and cancer treatment。With ongoing studies exploring its biological activity，this compound promises to contribute valuable insights into drug development in the coming years。